Cas no 1260675-40-8 (tert-butyl N-2-acetyl-5-(trifluoromethyl)phenylcarbamate)

Tert-butyl N-2-acetyl-5-(trifluoromethyl)phenylcarbamate is a specialized carbamate derivative featuring a trifluoromethyl and acetyl-substituted phenyl ring. Its structural design incorporates a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection in synthetic applications. The trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, making it valuable in medicinal chemistry and agrochemical research. The acetyl moiety offers additional reactivity for further functionalization. This compound is particularly useful as an intermediate in the synthesis of pharmaceuticals, where controlled reactivity and robust protecting group strategies are required. Its well-defined properties support precise modifications in complex molecular frameworks.
tert-butyl N-2-acetyl-5-(trifluoromethyl)phenylcarbamate structure
1260675-40-8 structure
Product Name:tert-butyl N-2-acetyl-5-(trifluoromethyl)phenylcarbamate
CAS No:1260675-40-8
MF:C14H16F3NO3
MW:303.276954650879
CID:6594349
PubChem ID:53419986
Update Time:2025-05-20

tert-butyl N-2-acetyl-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-acetyl-5-(trifluoromethyl)phenylcarbamate
    • tert-butyl N-[2-acetyl-5-(trifluoromethyl)phenyl]carbamate
    • 1260675-40-8
    • EN300-1877514
    • Inchi: 1S/C14H16F3NO3/c1-8(19)10-6-5-9(14(15,16)17)7-11(10)18-12(20)21-13(2,3)4/h5-7H,1-4H3,(H,18,20)
    • InChI Key: UJNMXJUIWMSAHX-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(C)=O)=C(C=1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

  • Exact Mass: 303.10822786g/mol
  • Monoisotopic Mass: 303.10822786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 55.4Ų

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Additional information on tert-butyl N-2-acetyl-5-(trifluoromethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-acetyl-5-(trifluoromethyl)phenylcarbamate (CAS No. 1260675-40-8)

The chemical compound tert-butyl N-2-acetyl-5-(trifluoromethyl)phenylcarbamate (CAS No. 1260675-40-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, features a tert-butyl group, an acetyl moiety, and a trifluoromethyl substituent, making it a versatile intermediate in synthetic chemistry. Its unique structure contributes to its utility in drug discovery and material science, particularly in the development of bioactive molecules.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in modern drug design. Researchers are particularly interested in tert-butyl N-2-acetyl-5-(trifluoromethyl)phenylcarbamate as a building block for creating novel therapeutics targeting inflammation, oncology, and central nervous system disorders. Its carbamate functionality also makes it a candidate for prodrug strategies, a hot topic in pharmaceutical innovation.

The synthesis of CAS No. 1260675-40-8 involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the introduction of the trifluoromethyl group and the protection of the amine functionality with a tert-butyl group. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications. Advanced analytical techniques such as NMR, HPLC, and mass spectrometry are employed to characterize the compound, ensuring its identity and quality.

From an environmental and sustainability perspective, the use of tert-butyl N-2-acetyl-5-(trifluoromethyl)phenylcarbamate aligns with the growing trend toward greener chemistry. Researchers are exploring catalytic methods to reduce waste and energy consumption during its synthesis. This focus on sustainability is a response to the increasing regulatory and consumer pressure for eco-friendly chemical processes, a topic frequently searched in academic and industrial forums.

In addition to its pharmaceutical applications, CAS No. 1260675-40-8 is also investigated for its potential in agrochemicals. The trifluoromethyl group is known to enhance the bioactivity of pesticides and herbicides, making this compound a valuable candidate for next-generation crop protection agents. With the global push for food security and sustainable agriculture, such innovations are highly sought after, as reflected in recent search trends and scientific publications.

For researchers and manufacturers, sourcing high-quality tert-butyl N-2-acetyl-5-(trifluoromethyl)phenylcarbamate is critical. Reputable suppliers provide detailed technical data sheets, including solubility, stability, and safety information, to ensure compliance with global standards. The compound’s storage conditions typically involve protection from moisture and light, emphasizing the need for proper handling to maintain its integrity.

Looking ahead, the future of CAS No. 1260675-40-8 appears promising, with ongoing studies exploring its derivatives and applications. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing both medicinal and agricultural chemistry. Its relevance to current research trends ensures it remains a topic of interest in peer-reviewed journals and industry reports.

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